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Compound of Interest

Compound Name: 4-Methyl-2-pentanone

Cat. No.: B128772 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information, troubleshooting advice, and experimental protocols for working with the 4-methyl-
2-pentanone and water azeotrope.

Azeotrope Data Summary
The following table summarizes the key physical properties of the 4-methyl-2-
pentanone/water azeotrope and its pure components at standard atmospheric pressure.

Property
4-Methyl-2-
pentanone (MIBK)

Water
MIBK/Water
Azeotrope

Boiling Point 117-118 °C[1] 100 °C 87.9 °C[2]

Composition 100% 100%
75.7% MIBK / 24.3%

Water (by weight)[2]

Solubility

Poorly soluble in

water (approx. 20 g/L)

[1][3]

Soluble in MIBK

(approx. 2% w/w)[3]

Forms two phases

upon condensation

(heterogeneous)

Frequently Asked Questions (FAQs)
Q1: What is the 4-methyl-2-pentanone/water azeotrope?
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A1: An azeotrope is a mixture of two or more liquids whose components cannot be separated

by simple distillation.[4] The 4-methyl-2-pentanone (also known as methyl isobutyl ketone or

MIBK) and water azeotrope is a minimum-boiling, heterogeneous azeotrope. This means it

boils at a temperature (87.9 °C) lower than either of its individual components.[2] Upon

condensation, the vapor, which has a fixed composition of 75.7% MIBK and 24.3% water, will

separate into two immiscible liquid layers.

Q2: Why can't I separate MIBK and water using simple distillation?

A2: During distillation, the vapor phase of an azeotropic mixture has the same composition as

the liquid phase. This means that as you boil the mixture, the vapor coming off is not enriched

in the more volatile component. Instead, the vapor has the fixed azeotropic composition,

preventing separation by conventional distillation methods.

Q3: What are the primary applications of MIBK in research and drug development?

A3: MIBK is a versatile solvent used for:

Extraction: It is an effective extracting agent, notably in the production of antibiotics and for

separating certain inorganic salts.[2][5]

Solvent for Formulations: It serves as a solvent for various resins, including vinyl, epoxy, and

acrylics, as well as nitrocellulose.[2]

Chemical Synthesis: It is used as a reaction medium and as an intermediate in organic

synthesis.[2] Its peroxide can be used as a polymerization initiator.[5]

Troubleshooting Guide
Problem 1: My distillation of an MIBK/water mixture is stuck at approximately 88°C, and I

cannot achieve the boiling point of pure MIBK (~117°C).

Cause: You are observing the boiling point of the MIBK/water azeotrope.[2] The constant

temperature plateau indicates that the azeotrope is boiling, not a pure component.

Solution: Simple distillation will not separate this mixture. You must use a method designed

to break the azeotrope. A common laboratory technique is azeotropic distillation coupled with
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decantation. The condensed vapor will form two layers (an MIBK-rich layer and a water-rich

layer) which can be separated. See the experimental protocol below for a detailed

procedure.

Problem 2: After recovering MIBK from an aqueous extraction, my subsequent reactions have

poor yields or show signs of unwanted side reactions.

Cause: MIBK can undergo autoxidation to form explosive peroxides, a process that can be

accelerated when MIBK-water mixtures are evaporated under air.[2] These peroxides can

interfere with subsequent chemical reactions.

Solution:

Test for Peroxides: Before use, always test recovered MIBK for the presence of peroxides

using commercially available test strips or the potassium iodide (KI) method.

Remove Peroxides: If peroxides are present, they can be removed by passing the solvent

through a column of activated alumina or by treatment with a reducing agent like ferrous

sulfate.

Proper Storage: Store MIBK in a tightly sealed container, away from light and heat, to

minimize peroxide formation.[6]

Problem 3: During a liquid-liquid extraction, the MIBK and aqueous layers are not separating

cleanly, or an emulsion has formed.

Cause: MIBK has a slight but non-negligible solubility in water (around 2 g/100 mL).[1][3]

Vigorous shaking can lead to the formation of a stable emulsion at the interface.

Solution:

"Salt Out": Add a saturated solution of sodium chloride (brine) to the separatory funnel.

This increases the polarity of the aqueous phase, significantly reducing the solubility of

MIBK and helping to break the emulsion.

Gentle Inversion: Instead of vigorous shaking, gently invert the separatory funnel multiple

times to mix the layers.
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Allow Time: Let the mixture stand undisturbed for a longer period to allow for complete

phase separation.

Centrifugation: For small volumes, centrifuging the mixture can effectively break the

emulsion and separate the layers.

Experimental Protocol: Breaking the MIBK/Water
Azeotrope
This protocol describes a method for separating MIBK from water using a Dean-Stark

apparatus or a similar setup with a side-arm for phase separation (decanter).

Objective: To separate a mixture of 4-methyl-2-pentanone and water by exploiting the

properties of their heterogeneous azeotrope.

Materials:

MIBK/water mixture

Round-bottom flask

Heating mantle

Distillation head with condenser

Dean-Stark trap or side-arm decanter

Thermometer

Standard laboratory glassware and safety equipment

Procedure:

Setup: Assemble the distillation apparatus with the MIBK/water mixture in the round-bottom

flask. Place the Dean-Stark trap between the flask and the condenser.

Heating: Gently heat the mixture to boiling. The vapor that rises will have the azeotropic

composition (75.7% MIBK, 24.3% water) and a boiling point of approximately 87.9°C.
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Condensation & Separation: The vapor will condense and collect in the Dean-Stark trap.

Because MIBK is less dense than and poorly soluble in water, two distinct layers will form in

the trap: an upper, MIBK-rich layer and a lower, water-rich layer.

Water Removal: As the trap fills, the lower aqueous layer will flow back into the distillation

flask, while the upper organic (MIBK) layer is retained in the trap.

Monitoring: Continue the distillation. The water is continuously removed from the distillate

and returned to the pot, while the MIBK is progressively removed from the system via the

trap. The temperature at the distillation head will remain at the azeotropic boiling point as

long as sufficient water is present to form the azeotrope.

Completion: The separation is complete when no more water collects in the trap. The

temperature of the vapor will then rise towards the boiling point of pure MIBK (~117°C).

Shutdown: Turn off the heat and allow the apparatus to cool. The MIBK can be collected

from the Dean-Stark trap, and the remaining contents of the distillation flask will be primarily

water.

Safety & Handling
Q1: What are the main hazards associated with 4-methyl-2-pentanone?

A1: MIBK is a highly flammable liquid and vapor.[7][8] It can cause serious eye irritation and

respiratory irritation.[7][8][9] Inhalation of vapors may cause drowsiness or dizziness.[10]

Always handle MIBK in a well-ventilated area or a chemical fume hood.[6]

Q2: What personal protective equipment (PPE) is required when handling MIBK?

A2: The following PPE should be worn:

Eye Protection: Safety glasses with side shields or chemical goggles.[7]

Hand Protection: Chemical-resistant gloves (e.g., butyl rubber or laminate film). Always

inspect gloves before use.[6]

Skin Protection: A lab coat or chemical-resistant apron.[7]
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Q3: How should I respond to a spill or exposure?

A3:

Spill: Remove all sources of ignition.[7] Absorb the spill with an inert material (e.g., sand,

vermiculite) and place it in a sealed container for disposal according to local regulations.[8]

Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical attention.

[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek medical attention.[7][9]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[9]

Workflow Visualization

Start Separation Process

Products

MIBK/Water Azeotrope
(Single Phase Feed)

Distillation Column
(Heated to 87.9°C)

1. Heat Condenser

2. Vaporize
(Azeotrope Composition) Decanter

(Phase Separation)
3. Cool & Condense

Purified MIBK
(Organic Layer)

4a. Separate Upper Layer

Water-Rich Layer
(Recycled to Feed/Waste)

4b. Separate Lower Layer

Click to download full resolution via product page

Caption: Workflow for separating the MIBK/water azeotrope via distillation and decantation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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